N-cycloheptyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-cycloheptyl-3-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H25N5/c1-16-12-14-17(15-13-16)21-23-25-22(24-18-8-4-2-3-5-9-18)19-10-6-7-11-20(19)28(23)27-26-21/h6-7,10-15,18H,2-5,8-9H2,1H3,(H,24,25)
• InChI Key: ZNEBFFBULWTVDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5CCCCCC5
• Molecular Formula: C23H25N5
• Molecular Weight: 371.5 g/mol

Description

“N-cycloheptyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine” is a compound that belongs to the class of triazoloquinazolines. Triazoloquinazolines are unique heterocyclic compounds that are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of similar triazoloquinazoline compounds involves a nucleophilic substitution reaction. The starting material, a triazoloquinazoline, is synthesized from anthranilic acid. This is then reacted with different aryl amines to produce a series of N-substituted triazoloquinazolines.

Molecular Structure Analysis

The molecular structure of triazoloquinazolines, including “this compound”, is characterized by a unique arrangement of nitrogen and carbon atoms. These compounds contain a triazole ring fused to a quinazoline ring.

Chemical Reactions Analysis

Triazoloquinazolines can participate in various chemical reactions due to their unique structure. They can undergo nucleophilic substitution reactions with different aryl amines to produce a variety of N-substituted derivatives.

Scientific Research Applications

The compound has been used in a variety of scientific research applications. For example, it has been used as a substrate for the enzyme monoamine oxidase (MAO) to study the structure-activity relationships of MAO inhibitors. It has also been used as a model compound to study the mechanism of action of inhibitors of the enzyme caspase-3. Additionally, it has been used as a substrate for the enzyme cytochrome P450 (CYP) to study the structure-activity relationships of CYP inhibitors.

Mechanism of Action

Target of Action

Compounds with similar structures, such as n-substituted-5-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-2-amines, have been reported to exhibit potent anti-hiv, antitubercular, and antibacterial activities . Therefore, it is plausible that this compound may also target similar biological entities.

Mode of Action

Related compounds have been shown to interact with their targets, leading to changes that result in their antimicrobial and antiviral activities .

Biochemical Pathways

Given its potential antimicrobial and antiviral activities, it is likely that it interferes with essential biochemical pathways in these organisms, leading to their inhibition or death .

Result of Action

Based on the reported activities of similar compounds, it can be inferred that this compound may exert antimicrobial and antiviral effects at the molecular and cellular levels .

Future Directions

The potential future directions for research involving the compound include further investigations into its mechanism of action, its potential therapeutic applications, and its potential toxicity. Additionally, further studies could be conducted to explore the structure-activity relationships of MAO and CYP inhibitors, as well as its potential interactions with other drugs. Finally, further studies could be conducted to explore its potential use as a biomarker for various diseases.

Synthesis Methods

The compound can be synthesized in a two-step process. The first step involves the reaction of 4-methylphenyl isocyanate with 1-phenyl-3-methyl-1H-1,2,3-triazole-5-amine to form the intermediate 4-methylphenyl-1-[1-phenyl-3-methyl-1H-1,2,3-triazol-5-yl]-1H-1,2,3-triazole-5-amine. This intermediate is then reacted with cycloheptanone in the presence of sodium hydroxide to form the desired compound.